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Compound of Interest

4-((4-Methylpiperazin-1-
Compound Name:
yl)methyl)benzonitrile

Cat. No.: B018828

BBegeHue: OTcyTCcTBUE AAHHbIX O MEXaHU3Me
AencTBuA

BCcecTopOHHUIN aHa/IM3 Hay4HOWN 1 NaTEeHTHOWN NUTepaTypbl HE BbISABW/T ONY6NKOBAHHbIX
nccnefoBaHnin, NOCBALLEHHbIX 6MOMOrMYECcKOn akTUBHOCTM U MexaHu3my aencteus 4-((4-
mMeTunnunepasnH-1-nn)MeTnn)beH3oHnTpuIa. Ha cerogHAWHWI 4eHb JaHHOe coefuHeHne
paccmaTprBaeTcs NPeMMyLLLEeCTBEHHO KaK K/Ho4eBOM NPOMEXYTOUHbIM NPOAYKT B CUHTE3e
6051ee CNoXHbIX papmaLeBTUYECKNX CyOCTaHUMA, B 4aCTHOCTM, NPOTUBOOMNYXONEBOIO
npenapata MimatnHn6.[1][2] Takum o06pa3om, HACTOALLMIA TEXHUYECKNIN 0630p (hoKyCcHUpyeTcs
Ha ero XMMM4yeckom CHMHTe3e, CBOMCTBaxX M PosiM B pa3paboTke /iekapCTBEHHbIX CpeacTB.

XnmMmuueckue n cousnyeckue CBoiicTBa

OCHOBHble (PU3NKO-XUMUYECKNE XapaKTepuUcTukn 4-((4-metnnnunepasmnH-1-
nn)mMetTnn)6eH3oHNTpUNa ceedeHbl B Tabnuuy 1 ansa yaqobctea nccnenoBaTenei.

Tabnuua 1. Pn3mko-xummyeckune ceoncTsea 4-((4-metnnnunepasnH-1-nn)meTnn)beH3oHnTpuna
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CBOIACTBO 3HaueHue NcTouHuK
MonekynsapHas chopmyna Ci13H17Ns [3114]
MonekynapHaa macca 215.3 r/monb [4]

Homep CAS 125743-63-7 [4][5]

4-((4-methylpiperazin-1-
HassaHne IUPAC
yl)methyl)benzonitrile

IVSYNRMJIMLDSIB-
InChl Key [4]
UHFFFAOYSA-N

®unsmnyeckoe coCTosiHME TeBepaoe BeLecTBo

YucToTa (kKoMmepyeckne
>97% [4]
o6pasLbl)

Ponb B cuHTEe3e NMvaTtuHmnoa

4-((4-meTunnunepasuH-1-nn)MeTun)0eH30HNTPUN ABSETCA BXXHbIM CTPOUTE/IbHBIM G/10KOM
ans nony4venuns 4-((4-metunnunepasuH-1-nn)mMetuni)6eH30MHON KMCNOTbl, KOTOPasi, B CBOKO
ouepenb, SABMSAETCA KUYEBLIM MPEKYPCOPOM B MHOrOCTaguinHoM cuHtese MmatmHmbta.[1][2]
MaTtnHMG — 3TO HTMOBUTOP TUPO3UHKMHA3, NPUMEHAEMbI B Tepanmm XpOHUYeCcKoro
MUenonenkosa n Apyrnx BUAOB paka.

Hwuxe npeactaBneHa obllast cxema cuHTe3a, UMKCTPUpPYoLLLast MECTO AAaHHOr0 COeANHEHNS B
npouecce nony4vyeHust matnHmnoa.
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VcxoaHble peareHTbl
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Cxema 1. ¥YnpouweHHbIl nymb cuHmesa MiMamuHuba dyepes 4-((4-memusinunepasuH-1-
us1)Memus1)6eH30HUMpPUI.

MeTtoaonorusa cuHTesa

OAVH 13 pacnpocTpaHeHHbIX METOA0B nostyyeHus 4-((4-metnnnunepasmH-1-
NN)METUT)BEH30HNTPUNIA BK/IOYAET Peakumnio alikuimposaHns 1-metunnunepasmHa 4-
(xnopmeTnn)6eH30HNTPUIOM.[1]

[MpoTOKON 3KCNepuMeHTa:

e [loArotoBka peakuMoHHON cMecu: B peakumMOHHbI cocyh, CHabXeHHbI MeLlasikon n
CMCTEMOW KOHTPO/IA Temneparypsbl, noMewarT 1-meTuanunepasunH, kapboHar kanvs (B
KayecTBe OCHOBaHWSA) 1 KCUon (B kKayecTBe pacTBopuTens).

e HarpeB: Cmecb HarpesatoT o 45-55 °C.

o [lo6aBneHne peareHta: MeaneHHo, B TedeHne 1.5 yacos, k cmecn Jo06aBNAT pacTeop 4-
(xnopmeTunn)6eH30HMTPUIA B KCU/10/1e, NOSAEPXKMBAA TEMMNepPaTypy B yKa3aHHOM
AvanasoHe.

» BbigepxuBaHue: Nocne 3aBeplieHns fo6aBeHns peakunoHHY CMeCh BblAepPXMBAKOT Npu
Temneparype 85-90 °C B TeueHne 3.5 YacoB /1A 3aBepPLUEHNA peaKkLnun.

o BbigeneHue npogykra: M36bITOK 1-MeTuannnepasnHa n pactBopuTe/b YAIAK0T B BakyyMe.
OcTaTtok aKCTparupyrT BoAol 1 kcunonom. Lienesoli npoaykT, 4-((4-metunnunepasmH-1-
NN)METUN)OEH30HNTPUI, HAXOAUTCSA B KCUONBHOM CJI0€.

e KOHTpONb kayecTBa: YNCTOTY NpoAyKTa v MNOSTHOTY NPOTEKaHUS peakuumn KOHTPOSIMPYIOT
METOA0M BbICOKO3(hHEKTUBHOM XNAKOCTHON XpomaTorpadun (BIXKX).

Huxe npeactaBneHa Bu3yanmsauus paboyero npoLecca JaHHOro CMHTe3a.
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Craprt: lNoarotoBka peakTopos

3arpyska peareHTtos:
1-metunnunepasuH, K2COs, kcunon

!

Harpes go 45-55 °C

!

Job6aBneHne pactBopa
4-(xnopMeTna)6eH30HUTPUNA
(1.5 vaca)

!

BbiaepxusaHue npu 85-90 °C
(3.5 yaca)

!

YpaneHue n3bbiTka
peareHTOB 1 pacTBOpUTENS
(B Bakyyme)

!

OKCTpakums
(Bopa/Kcunon)

|

AHa/IM3 KCWUJ10/IbHOrOo Cos
MeTtogom BOXKX

Mony4yeHue LeneBoro NpoaykTa

Click to download full resolution via product page

Cxema 2. Paboyuli npoyecc cuHmesa 4-((4-memusinunepasuH-1-ui)memus1)6eH30Humpuia.
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NMoTeHUuanbHble HaNpaB/iIeHNA AnAa oyaywmnx
nccnegoBaHUN

X0oTs NPsIMbIX AaHHbIX 0 6MONOrMYEeCcKon akTUBHOCTYU 4-((4-meTnnnunepasunH-1-
NN)MeTUN)BEH30HNTPUNA HET, UCCNef0BaHNS POLCTBEHHbLIX CTPYKTYP MOTYT yKa3aTb Ha
noTeHyunasibHble 061acTy ANa CKpUHMHra. Hanpumep, nponssogHble 2-((4-apunnunepasnH-1-
NN)METU)BEeH30HUTPMNA NPOLEMOHCTPUPOBA/IN aKTUBHOCTb B KQ4YeCTBE MHIMOUTOPOB BUpPYyca
renatuta C, 610K1pysa ero NpoHUKHOBEHUE B KNETKY.[6] DTO ykasbiBaeT Ha To, 4YTO
GEH30HUTPU/BHbIN cKaddhong ¢ NuNepasvHOBbLIM 3aMecTUTEeNNeM MOXET C/YXXUTb OCHOBOW AN
pa3paboTKn coeMHEHNI C pa3fIMYHON BUONOTMYECKO aKkTUBHOCTLIO. JanbHelwne
nccnenoBaHnsa MOrn G6bl BKIOYATb CKPUHUHT AAHHOTO COeAUHEHNS Ha NPOTUBOBUPYCHYHO,
MPOTUBOOMYXO0NEBYI0 MU UHYHO (DapMaKoorMyeckyro akTMBHOCTb A15 "Ae-opdaHnsaumn” ero
NOTEeHUNasIbHbIX MOMEKY/IAPHbIX MULLEHEN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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